Cas no 2228251-82-7 (2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine)

• Product Name: 2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine
• CAS No: 2228251-82-7
• MF: C₁₁H₁₀ClN
• MW: 191.656801700592
• CID: 5970030
• PubChem ID: 165714015
• Update Time: 2025-06-14

2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine
• EN300-1993811
• 2228251-82-7

• Inchi： 1S/C11H10ClN/c1-3-11(4-5-11)9-6-8(2)10(12)13-7-9/h1,6-7H,4-5H2,2H3
• InChI Key： JFRHYHBFDIKDAI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1(C#C)CC1

Computed Properties

• Exact Mass: 191.0501770g/mol
• Monoisotopic Mass: 191.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine

Comprehensive Overview of 2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine (CAS No. 2228251-82-7)

2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine, with the CAS number 2228251-82-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique cyclopropyl and ethynyl functional groups. Its molecular structure makes it a promising candidate for various applications, particularly in the development of novel pharmaceuticals and crop protection agents. Researchers are increasingly exploring its potential due to its distinct chemical properties and versatility.

The compound's chemical name and CAS registry number are critical identifiers for scientists and industry professionals. The inclusion of the ethynylcyclopropyl moiety in its structure is particularly noteworthy, as it introduces steric and electronic effects that can influence reactivity and binding affinity. This feature has led to its investigation in drug discovery programs targeting enzymes and receptors where such structural motifs are advantageous. Additionally, the chloro and methyl substituents on the pyridine ring further enhance its utility in synthetic chemistry.

In recent years, the demand for highly functionalized pyridine derivatives like 2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine has surged, driven by advancements in precision agriculture and targeted therapeutics. The compound's potential role in sustainable farming solutions aligns with global trends toward reducing environmental impact. For instance, its structural attributes may contribute to the development of next-generation pesticides with lower toxicity profiles and higher specificity. Similarly, in pharmaceuticals, its scaffold is being evaluated for kinase inhibition and other biologically relevant interactions.

From a synthetic perspective, the preparation of 2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine involves multi-step organic transformations, often leveraging cross-coupling reactions and cyclopropanation techniques. These methods are frequently discussed in academic literature and patent filings, reflecting the compound's industrial relevance. Researchers are also exploring green chemistry approaches to its synthesis, aiming to minimize waste and improve efficiency—a topic of growing interest in both academic and commercial circles.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are key factors in its applicability. These attributes are often optimized through structure-activity relationship (SAR) studies, which are central to modern drug design and agrochemical formulation. For example, the cyclopropyl group can confer metabolic stability, while the ethynyl linkage may facilitate click chemistry applications—a technique widely used in bioconjugation and material science.

Given the rising interest in tailor-made chemicals for specific applications, 2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine exemplifies the intersection of innovation and practicality. Its study contributes to broader discussions on molecular diversity and functional group compatibility, topics frequently searched by chemists and material scientists. Furthermore, its potential integration into high-throughput screening libraries underscores its value in accelerating discovery processes.

In summary, 2-chloro-5-(1-ethynylcyclopropyl)-3-methylpyridine (CAS No. 2228251-82-7) represents a compelling case study in the evolution of specialty chemicals. Its structural complexity and functional adaptability position it as a valuable asset in both life sciences and industrial chemistry. As research continues to uncover new applications, this compound is likely to remain a focal point for innovation, aligning with contemporary priorities such as sustainability, efficiency, and targeted functionality.